Cas no 1022736-84-0 (N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide)

• Product Name: N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide
• CAS No: 1022736-84-0
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• MDL: MFCD00245618
• CID: 5205303
• Update Time: 2026-03-06

N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide

• MDL： MFCD00245618
• Inchi： 1S/C16H12N2O3S/c1-9(17-18-16(21)12-7-4-8-22-12)13-14(19)10-5-2-3-6-11(10)15(13)20/h2-8,17H,1H3,(H,18,21)
• InChI Key： NLXUHYLLIOCZEK-UHFFFAOYSA-N
• SMILES： C1(C(NN/C(=C2/C(=O)C3=C(C/2=O)C=CC=C3)/C)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide

Comprehensive Analysis of N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide (CAS No. 1022736-84-0)

In the realm of organic chemistry and pharmaceutical research, N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide (CAS No. 1022736-84-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene and indene moieties, is a subject of interest for researchers exploring novel heterocyclic compounds with diverse functionalities. Its molecular framework, which includes a hydrazide linkage, makes it a promising candidate for further investigation in medicinal chemistry and material science.

The CAS No. 1022736-84-0 is often associated with studies focusing on molecular docking, drug design, and bioactive compound synthesis. Recent trends in scientific literature highlight the growing demand for small-molecule inhibitors and enzyme modulators, where this compound's structural features could play a pivotal role. For instance, its thiophene-2-carbohydrazide segment is known to interact with biological targets, making it relevant for anticancer and antimicrobial research. Researchers are also exploring its potential in fluorescence imaging due to its conjugated system, which may exhibit unique photophysical properties.

From a synthetic perspective, N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide is synthesized through a series of well-documented condensation reactions, often involving thiophene-2-carboxylic acid hydrazide and 1,3-indanedione derivatives. The compound's purity and yield are critical factors, as emphasized in recent quality-by-design (QbD) approaches in chemical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of CAS No. 1022736-84-0 to minimize environmental impact. Solvent-free reactions and catalytic methods are being explored to enhance the sustainability of its production. This aligns with the broader scientific community's focus on eco-friendly synthesis and renewable resources, which are frequently searched topics in academic and industrial databases.

Another area of exploration for N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]thiophene-2-carbohydrazide is its role in material science. Its conjugated system and potential for π-stacking interactions make it a candidate for developing organic semiconductors and photovoltaic materials. With the rise of flexible electronics and optoelectronic devices, this compound's electronic properties are under scrutiny for future technological advancements.

In summary, CAS No. 1022736-84-0 represents a versatile compound with multifaceted applications. Its relevance in drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation and discovery.